Cas no 1806799-62-1 (Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806799-62-1
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856591
• Update Time: 2025-10-16

Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H13F2N3O2/c1-2-17-10(16)8-7(14)6(9(11)12)5(3-13)4-15-8/h4,9H,2-3,13-14H2,1H3
• InChI Key： BGAFLHGLHQMDIC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=O)OCC)=NC=C1CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.8
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate

Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806799-62-1): A Comprehensive Overview

Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806799-62-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate is characterized by a pyridine ring substituted with an amino group at the 3-position, an aminomethyl group at the 5-position, and a difluoromethyl group at the 4-position. The ethyl ester moiety at the 2-position adds further complexity and functionality to the molecule. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent research has focused on elucidating the biological activities of Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory properties, Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate has also demonstrated antiviral activity against several viral pathogens. Research has indicated that this compound can interfere with viral replication by targeting key enzymes involved in the viral life cycle. This makes it a potential therapeutic agent for viral infections, including those caused by influenza and herpes viruses.

The anticancer potential of Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate has also been explored. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate could be developed into an effective anticancer drug.

The pharmacokinetic properties of Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate have been investigated to assess its suitability for therapeutic use. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed after oral administration and has a reasonable half-life, allowing for once-daily dosing regimens. Additionally, it exhibits low toxicity in preclinical models, making it a safe candidate for further development.

The synthesis of Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate involves several steps, including the formation of the pyridine ring, introduction of the substituents, and final esterification. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, Ethyl 3-amino-5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806799-62-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it a valuable lead compound in drug discovery and development. Ongoing research continues to explore its full potential in various disease areas, paving the way for future clinical applications.